Cas no 2097915-66-5 (1-1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl-3-cyclopropylimidazolidine-2,4-dione)

• Product Name: 1-1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl-3-cyclopropylimidazolidine-2,4-dione
• CAS No: 2097915-66-5
• MF: C₁₈H₁₉ClFN₃O₃
• MW: 379.813166856766
• CID: 5825026
• PubChem ID: 126852905
• Update Time: 2025-10-28

1-1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl-3-cyclopropylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl-3-cyclopropylimidazolidine-2,4-dione
• AKOS040701562
• 1-[1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl]-3-cyclopropylimidazolidine-2,4-dione
• F6529-2914
• 2097915-66-5

• Inchi： 1S/C18H19ClFN3O3/c19-13-2-1-3-14(20)16(13)17(25)21-8-6-11(7-9-21)22-10-15(24)23(18(22)26)12-4-5-12/h1-3,11-12H,4-10H2
• InChI Key： UOZRKLITJVXDBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N1CCC(CC1)N1CC(N(C1=O)C1CC1)=O)=O)F

Computed Properties

• Exact Mass: 379.1098973g/mol
• Monoisotopic Mass: 379.1098973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 1-1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl-3-cyclopropylimidazolidine-2,4-dione

1-1-(2-Chloro-6-Fluorobenzoyl)Piperidin-4-Yl-3-Cyclopropylimidazolidine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 2097915-66-5, known as 1-1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl-3-cyclopropylimidazolidine-2,4-dione, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The molecular structure of 1-1-(2-chloro-6-fluorobenzoyl)piperidin-4-yl-3-cyclopropylimidazolidine-2,4-dione is characterized by a piperidine ring fused with an imidazolidine dione moiety. The presence of a 2-chloro-6-fluorobenzoyl group introduces additional complexity and functionality to the molecule. This substitution pattern is believed to enhance the compound's stability and bioavailability, making it a valuable candidate for pharmacological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only improve yield but also reduce the environmental impact associated with traditional synthetic approaches.

1-(2-Chloro-6-fluorobenzoyl)piperidine is a key intermediate in the synthesis of this compound. Its role in determining the overall properties of the final product cannot be overstated. The substitution pattern on the benzoyl group plays a crucial role in modulating the electronic and steric properties of the molecule, which in turn influences its interaction with biological targets.

The imidazolidine dione moiety is another critical component of this compound. This structure is known for its ability to form hydrogen bonds, which are essential for molecular recognition and binding in biological systems. Recent studies have demonstrated that this moiety can enhance the potency and selectivity of drug candidates, making it a valuable feature in medicinal chemistry.

Cyclopropyl groups are increasingly being incorporated into drug molecules due to their unique geometric and electronic properties. In this compound, the cyclopropyl group attached to the imidazolidine dione ring contributes to the overall rigidity and stability of the molecule. This structural feature is thought to play a significant role in modulating the compound's pharmacokinetic properties.

Preclinical studies have shown that 1-(2-chloro-6-fluorobenzoyl)piperidine derivatives exhibit potent activity against various disease targets. For instance, recent research has demonstrated their potential as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The combination of high potency and low toxicity makes this class of compounds highly promising for further development.

The application of computational chemistry tools has greatly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how this compound interacts with its target proteins, revealing critical binding motifs that can be exploited for optimization purposes.

In conclusion, 1-(2-chloro-6-fluorobenzoyl)piperidine derivatives represent a novel class of compounds with significant potential in drug discovery and development. Their unique structural features and promising pharmacological properties make them an attractive target for further research. As advancements in synthetic chemistry and computational modeling continue to evolve, we can expect even greater insights into their therapeutic potential.